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Introduction: Pulsed power technology enables the delivery of enormous amounts of energy in

extremely short durations, finding applications in diverse fields such as plasma physics, high-

power microwave generation, materials science, and advanced medical treatments. A critical

component in any pulsed power system is the switch, which must reliably handle high voltages

and currents with nanosecond precision. This document provides detailed application notes

and protocols for the JX040, a solid-state, thyristor-based switch module engineered for high-

performance pulsed power applications in a laboratory setting. The JX040 offers a combination

of high peak power handling, fast switching, and exceptional reliability, making it an ideal

alternative to traditional spark gaps and thyratrons.[1][2]

Product Description: The JX040 is a compact, high-voltage solid-state switch designed for

applications requiring rapid, high-current pulses.[3] It consists of multiple series-connected

thyristors optimized for high di/dt and high peak current capabilities.[3][4] Unlike spark gaps,

which suffer from electrode erosion, or thyratrons, which have limited heater lifetimes, the

JX040's solid-state design ensures a virtually unlimited operational lifetime with minimal

maintenance.[1] Its trigger mechanism can be a simple low-voltage electrical signal or a fiber-

optic input, offering enhanced noise immunity and easier integration compared to the complex

triggering required for spark gaps.[3]

Key Features:

Solid-State Reliability: Long lifetime and maintenance-free operation.[1]
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High Peak Current: Capable of handling peak currents in the tens of kiloamperes.[2]

Fast Rise Time: High di/dt rating allows for rapid current switching.[3][5]

Low Jitter: Precise and repeatable timing for synchronized experiments.[5]

Arc-Free Switching: Ideal for environments where electromagnetic interference must be

minimized.[2]

Compact Design: High power density in a small footprint.[2]

Primary Applications:

Driving high-power lasers (e.g., Excimer lasers).[1]

Powering plasma generation and processing systems.

Component testing and characterization.

Materials processing, including sintering and metal forming.[2]

Driving high-field electromagnets.

Research in fusion power and high-energy physics.[2]

Quantitative Data
The performance characteristics of the JX040 are summarized below. These values represent

typical performance at 25°C unless otherwise noted.

Table 1: Absolute Maximum Ratings
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Parameter Symbol Value Units

Peak Repetitive
Forward Off-State
Voltage

VDRM 20 kV

Peak Non-Repetitive

Forward Current (10

µs pulse)

IFSM 80 kA

Peak Repetitive

Forward Current (5 µs

pulse, 10 pps)

IFRM 40 kA

RMS On-State

Current
IT(RMS) 150 A

Critical Rate of Rise of

On-State Current
dI/dt 1200 A/µs

Operating Junction

Temperature
TJ -40 to 125 °C

| Storage Temperature | Tstg | -55 to 150 | °C |

Table 2: Electrical Characteristics
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Paramete
r

Symbol
Condition
s

Min Typ Max Units

On-State
Voltage

VTM
IT = 10
kA, TJ =
125°C

- 2.5 3.5 V

Turn-on

Time
ton

VD = 15

kV, IT = 20

kA

- 1.5 2.0 µs

Turn-on

Delay Time
td(on)

IG = 3A,

30ns rise

time

- 100 150 ns

Jitter tJ - - 2 5 ns

Latching

Current
IL TJ = 25°C - 500 - mA

Holding

Current
IH TJ = 25°C - 300 - mA

| Off-State Leakage Current | IDRM | VDRM = 20 kV, TJ = 125°C | - | 15 | 25 | µA |

Table 3: Thermal Characteristics

Parameter Symbol Value Units

| Thermal Resistance, Junction-to-Case | RθJC | 0.05 | °C/W |

Experimental Protocols
Protocol 1: Switching Characterization using Double-
Pulse Test (DPT)
The Double-Pulse Test (DPT) is a standardized method for evaluating the dynamic switching

performance of power semiconductor devices.[6][7] It allows for the measurement of turn-on
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and turn-off characteristics, as well as switching energy losses, under controlled conditions that

mimic real-world applications.[8][9]

Objective: To measure the turn-on (Eon) and turn-off (Eoff) switching losses and reverse

recovery characteristics of the JX040 module.

Materials and Equipment:

JX040 Solid-State Switch (Device Under Test - DUT)

High-Voltage DC Power Supply (capable of >20 kV)

Freewheeling Diode (rated for the same voltage/current as the DUT)

Load Inductor (to set the test current)

Gate Driver Circuit (compatible with JX040 trigger requirements)

Arbitrary Function Generator (AFG) or Pulse Generator capable of generating a double

pulse.[7]

High-Bandwidth Oscilloscope

High-Voltage Differential Probe

High-Bandwidth Current Probe (e.g., Rogowski coil or current transformer)

Appropriate safety enclosure and Personal Protective Equipment (PPE).[10]

Experimental Workflow Diagram:
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Caption: Workflow for the Double-Pulse Test Protocol.
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Circuit Setup: The DPT circuit is a half-bridge configuration where the JX040 is the lower

switch (DUT) and a fast-recovery diode acts as the upper freewheeling path for the inductive

load.

V_bus (+)

Freewheeling
Diode

GND (-)

L_load

JX040 (DUT)

V_ds

V_probe

I_probeGate Driver

 V_gs

Pulse
Generator
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Caption: Double-Pulse Test (DPT) circuit schematic.

Procedure:

Setup: Construct the DPT circuit as shown in the diagram within a high-voltage safety

enclosure. Ensure all connections are secure and rated for the test voltage and current.

First Pulse: Apply the first gate pulse to the JX040. The duration of this pulse determines the

peak current that builds up in the load inductor (IL = Vbus * ton1 / Lload).

Turn-Off Measurement: At the end of the first pulse, the JX040 turns off. The inductor current

commutates to the freewheeling diode. Capture the drain-source voltage (Vds) and drain

current (Id) waveforms on the oscilloscope during this turn-off transition.

Second Pulse: After a short off-time, apply the second gate pulse. The JX040 turns on again.

Turn-On Measurement: Capture the Vds and Id waveforms during this turn-on transition.

This is also when the reverse recovery of the freewheeling diode occurs.[8]

Data Analysis:

Turn-Off Energy (Eoff): Integrate the product of Vds and Id over the turn-off interval.

Turn-On Energy (Eon): Integrate the product of Vds and Id over the turn-on interval.

Reverse Recovery: Analyze the current overshoot and time during the turn-on of the

second pulse to characterize the diode's reverse recovery behavior.

Safety Protocols
Working with high-voltage pulsed power systems presents significant hazards, including

electric shock, arc flash, and fire.[11] Adherence to strict safety protocols is mandatory.[10][12]

[13]

General Precautions:
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Training: Only trained and qualified personnel should operate the equipment.[11]

Teamwork: Always work with a partner who is knowledgeable about the system and

emergency procedures.[14]

PPE: Wear appropriate personal protective equipment, including high-voltage insulating

gloves, safety glasses with side shields, and non-conductive footwear.[10][13]

Enclosures: All high-voltage circuits must be contained within a properly interlocked safety

enclosure.

Grounding: Ensure all equipment is connected to a common, low-inductance earth ground.

Use a grounding stick to discharge all capacitors before accessing the circuit.[14]

Pre-Operation Safety Checklist:
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Caption: Pre-operation high-voltage safety checklist.

Emergency Procedures:
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Shutdown: In case of an emergency, immediately press the master emergency stop button to

de-energize the entire system.

Electric Shock:

Do NOT touch the victim if they are still in contact with the live circuit.[12]

Turn off the main power supply.[12]

If the power cannot be turned off, use a non-conductive object (e.g., a dry wooden pole) to

separate the victim from the circuit.

Administer first aid and call for emergency medical assistance immediately.

Fire: Use a Class C fire extinguisher suitable for electrical fires.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.matsusada.com/column/hvps-safty.html
https://nistglobal.com/blog/2022/08/high-voltage-safety-precautions/
https://www.instructables.com/Work-safely-with-high-voltage/
https://www.benchchem.com/product/b608285#jx040-for-pulsed-power-applications-in-a-laboratory-setting
https://www.benchchem.com/product/b608285#jx040-for-pulsed-power-applications-in-a-laboratory-setting
https://www.benchchem.com/product/b608285#jx040-for-pulsed-power-applications-in-a-laboratory-setting
https://www.benchchem.com/product/b608285#jx040-for-pulsed-power-applications-in-a-laboratory-setting
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b608285?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

